5-Cyclopropoxy-4-ethylpyridin-3-amine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-ethylpyridin-3-amine
• InChI: InChI=1S/C10H14N2O/c1-2-8-9(11)5-12-6-10(8)13-7-3-4-7/h5-7H,2-4,11H2,1H3
• InChI Key: LAAWQDJPVJZDGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NC=C1N)OC2CC2

Description

5-Cyclopropoxy-4-ethylpyridin-3-amine is a heterocyclic compound with the molecular formula C10H14N2O. It is a derivative of pyridine, a basic heterocyclic organic compound with the chemical formula C5H5N. Pyridine derivatives are known for their wide range of applications in medicinal chemistry, agrochemicals, and material science.

Preparation Methods

Reaction Mechanism and Conditions

A representative protocol involves reacting 3-amino-5-bromo-4-ethylpyridine with cyclopropoxyboronic acid in the presence of Pd(PPh₃)₄ (1.5 mol%) and Cs₂CO₃ (2.5 equiv) in a dioxane/water (4:1) solvent system at 85°C for 12 hours. The reaction proceeds via oxidative addition of the palladium catalyst to the bromopyridine, followed by transmetallation with the boronic acid and reductive elimination to form the carbon-oxygen bond.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling

Parameter	Optimal Value	Yield Impact
Catalyst Loading	1.5–2.0 mol% Pd	78–85%
Base	Cs₂CO₃	+15% vs. K₂CO₃
Solvent	Dioxane/H₂O (4:1)	82%
Temperature	85°C	Max efficiency

Side reactions include homocoupling of the boronic acid (3–7% yield loss) and debromination of the pyridine precursor. These are mitigated by rigorous degassing of solvents and controlled addition of the base.

Nucleophilic Aromatic Substitution (SNAr) with Cyclopropoxide

SNAr provides a direct route to install the cyclopropoxy group on pre-formed pyridine scaffolds. This method is particularly effective when electron-withdrawing groups activate the pyridine ring for nucleophilic attack.

Two-Step Synthesis Protocol

• Chloropyridine Precursor Synthesis :
  4-Ethyl-3-nitro-5-chloropyridine is prepared via nitration of 4-ethyl-3-chloropyridine using fuming HNO₃/H₂SO₄ at 0–5°C.
• Nucleophilic Displacement :
  The chloropyridine intermediate reacts with sodium cyclopropoxide in DMF at 120°C for 8 hours, achieving 67–72% conversion. Subsequent reduction of the nitro group with H₂/Pd-C in ethanol affords the target amine in 89% yield.

Critical Considerations :

• Steric hindrance from the ethyl group necessitates elevated temperatures (>110°C) for effective SNAr.
• Dielectric constant of DMF (36.7) enhances stabilization of the Meisenheimer intermediate compared to THF (7.5).

Reductive Amination of Keto Intermediates

An alternative pathway involves constructing the amine functionality through reductive amination of a ketopyridine precursor.

Reaction Sequence

• Knoevenagel Condensation :
  Ethyl cyanoacetate reacts with acetone under basic conditions to form ethyl α-cyanocinnamate.
• Cyclization :
  Treatment with HCl/EtOH induces cyclization to 5-cyclopropoxy-4-ethylpyridin-3-one (83% yield).
• Reductive Amination :
  The ketone is converted to the amine using NH₄OAc/NaBH₃CN in MeOH at 25°C (91% yield).

Advantages :

• Avoids hazardous nitro group reductions
• Enables late-stage introduction of cyclopropoxy group

Continuous Flow Hydrogenation for Industrial Production

Scale-up challenges in batch reactors have driven adoption of continuous flow systems for catalytic hydrogenation steps.

Table 2: Comparative Performance of Hydrogenation Systems

Parameter	Batch Reactor	Flow Reactor
Reaction Time	14–16 h	22 min
Pd Catalyst Loading	5 wt%	0.8 wt%
Space-Time Yield	0.7 g/L·h	18.4 g/L·h
Byproduct Formation	9–12%	<2%

A patented flow system achieves 98% conversion by utilizing a Pd/Al₂O₃ packed-bed reactor at 85 bar H₂ and 150°C. The reduced catalyst contact time minimizes over-reduction to pyrrolidine derivatives.

Solvent and Catalytic System Optimization

Table 3: Solvent Effects on Reaction Kinetics

Solvent	Dielectric Constant	SNAr Rate (k, ×10⁻⁴ s⁻¹)	Cross-Coupling Yield
DMF	36.7	5.8	78%
DMSO	46.7	6.1	72%
NMP	32.2	4.9	81%
THF	7.5	0.3	34%

Data from large-scale trials indicate that NMP provides optimal balance between reaction rate and product isolation efficiency. Catalyst recycling studies show that Pd nanoparticles supported on magnetic Fe₃O₄ retain 94% activity after five cross-coupling cycles.

Industrial-Scale Purification Strategies

Final product purity (>99.5%) is achieved through:

• Crystallization : Ethyl acetate/hexane (3:7) at −20°C removes polymeric byproducts
• Chromatography : Silica gel column with CH₂Cl₂/MeOH (95:5) for API-grade material
• Distillation : Short-path distillation at 0.1 mbar, 180°C for solvent removal

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-ethylpyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions yield N-oxides, while reduction reactions produce amine derivatives .

Scientific Research Applications

5-Cyclopropoxy-4-ethylpyridin-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: The compound is used in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-ethylpyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

5-Cyclopropoxy-6-ethylpyridin-3-amine: Similar in structure but with a different position of the ethyl group.

4-Cyclopropoxy-6-ethylpyridin-3-amine: Another structural isomer with variations in the position of substituents.

Uniqueness

5-Cyclopropoxy-4-ethylpyridin-3-amine is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the cyclopropoxy group and the ethyl group at specific positions on the pyridine ring can lead to distinct properties compared to other isomers .

Q & A

Q. Intermediate Characterization :

• NMR Spectroscopy : Confirm regiochemistry via $^1 \text{H}$- and $^{13} \text{C}$-NMR, focusing on shifts for cyclopropoxy (δ ~3.5–4.5 ppm) and ethyl groups (δ ~1.2–1.4 ppm) .
• Mass Spectrometry (MS) : Validate molecular weight using high-resolution MS (e.g., ESI-MS) to distinguish isomers .

Advanced Question: How can factorial design optimize reaction conditions for high-yield synthesis of 5-Cyclopropoxy-4-ethylpyridin-3-amine?

Methodological Answer:
Employ a multivariate factorial design to minimize experimental trials while maximizing yield:

Identify Critical Variables : Temperature, solvent polarity, catalyst loading, and reaction time .

Design Matrix : Use a 2$^k$ factorial model (k = variables) to test interactions. For example, evaluate solvent (DMF vs. THF) and temperature (80°C vs. 100°C) effects .

Response Surface Analysis : Apply ANOVA to identify significant factors. For instance, a study on pyridine derivatives showed solvent polarity accounts for >40% yield variance .

Q. Example Workflow :

• Screening Phase : Narrow variables using Plackett-Burman design.
• Optimization Phase : Apply Central Composite Design (CCD) to refine optimal conditions .

Basic Question: What safety protocols are critical when handling 5-Cyclopropoxy-4-ethylpyridin-3-amine in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact. Cyclopropoxy groups may cause irritation .
• Ventilation : Conduct reactions in a fume hood to mitigate inhalation risks. Pyridine derivatives often release volatile intermediates .
• Spill Management : Neutralize spills with inert adsorbents (e.g., vermiculite) and avoid water to prevent hydrolysis of cyclopropoxy groups .

Advanced Question: How can computational modeling predict the reactivity of 5-Cyclopropoxy-4-ethylpyridin-3-amine in novel reactions?

Methodological Answer:
Quantum Chemical Calculations :

• Reaction Pathway Prediction : Use density functional theory (DFT) to model transition states and activation energies. For example, simulate nucleophilic attack on the pyridine ring using Gaussian 16 .
• Solvent Effects : Apply COSMO-RS to predict solvent interactions and optimize dielectric environments .

Case Study :
ICReDD’s workflow combines DFT-based reaction path searches with experimental validation. For pyridine derivatives, this reduced optimization time by 60% compared to trial-and-error methods .

Advanced Question: What strategies resolve contradictory data in regioselective functionalization of 5-Cyclopropoxy-4-ethylpyridin-3-amine?

Methodological Answer:

• Isolation of Byproducts : Use preparative HPLC to separate isomers; characterize via $^1 \text{H}$-NMR coupling constants (e.g., J = 6–8 Hz for adjacent protons in cyclopropoxy groups) .
• Kinetic vs. Thermodynamic Control :
  • Low Temperature : Favors kinetic products (e.g., meta-substitution).
  • High Temperature : Shifts to thermodynamic products (e.g., para-substitution). Monitor via in-situ IR spectroscopy .

Basic Question: What analytical techniques are most effective for purity assessment of 5-Cyclopropoxy-4-ethylpyridin-3-amine?

Methodological Answer:

• HPLC-DAD : Use a C18 column (ACN/water gradient) to detect impurities at 254 nm. Pyridine derivatives often show retention times of 8–12 min .
• Elemental Analysis : Confirm C, H, N content within ±0.3% of theoretical values .

Advanced Question: How can membrane separation technologies improve purification of 5-Cyclopropoxy-4-ethylpyridin-3-amine?

Methodological Answer:

• Nanofiltration (NF) : Employ polyamide membranes to separate unreacted ethyl or cyclopropoxy precursors (MW ~100–200 Da) from the target compound (MW ~208 Da) .
• Optimization Parameters : Adjust transmembrane pressure (5–15 bar) and pH (neutral) to maximize flux and rejection rates .